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Compound of Interest

Compound Name: Oxytocin, glu(4)-

Cat. No.: B3061084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of native oxytocin and its synthetic

analogs, including the agonist Carbetocin, the antagonist Atosiban, and the less-characterized

"Oxytocin, glu(4)-". The following sections present quantitative data on receptor binding and

pharmacokinetics, detail the underlying signaling pathways, and provide methodologies for key

experimental assays to evaluate these compounds.

Comparative Quantitative Data
The development of oxytocin analogs is driven by the need for compounds with improved

receptor selectivity, stability, and duration of action. The tables below summarize key

quantitative parameters for native oxytocin and two clinically significant analogs. Data for

"Oxytocin, glu(4)-", also known as Glutocine, is sparse in publicly accessible literature,

reflecting its status primarily as a known impurity or a less-studied research compound.[1]

Table 1: Receptor Binding Affinity & Selectivity
Receptor binding affinity is a crucial measure of a ligand's potency and its potential for off-

target effects. Oxytocin and its analogs primarily target the oxytocin receptor (OTR) but can

exhibit cross-reactivity with vasopressin (AVP) receptors (V1a, V1b, V2), which are structurally

similar. High selectivity for the OTR is often a key objective in drug design.
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Compound
Target
Receptor

Binding
Affinity (Ki,
nM)

Species Notes

Oxytocin OTR 4.28[2] Hamster (Brain)

High affinity for

its cognate

receptor.

V1aR 495.2[2] Hamster (Brain)

~115-fold less

affinity compared

to OTR.

V1aR
36.1 (AVP at

OTR)[2]
Hamster (Brain)

Demonstrates

receptor

promiscuity.

Atosiban OTR
- (Acts as

antagonist)
Human, Rat

A competitive

antagonist at the

OTR.[3]

Carbetocin OTR
- (Acts as

agonist)
Human

Binds to OTR;

noted for similar

efficacy to

oxytocin.[4][5]

Barusiban OTR
- (Acts as

antagonist)
-

A selective

oxytocin receptor

antagonist.[6]

L-368,899 OTR 12 Coyote

A selective small-

molecule OTR

antagonist.[7]

Note: Direct comparative Ki values across different studies and species should be interpreted

with caution due to variations in experimental conditions.

Table 2: Pharmacokinetic Properties
Pharmacokinetic profiles, particularly plasma half-life, determine the duration of a drug's effect.

Analogs like Carbetocin have been engineered for a significantly longer half-life than native
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oxytocin, allowing for a single-dose administration in clinical settings.

Compound Plasma Half-Life Route of Admin. Notes

Oxytocin 1 - 6 minutes[8] IV / IM

Rapidly cleared by the

liver and kidneys.[8][9]

Half-life decreases in

late pregnancy.[8]

Carbetocin ~40 minutes IV / IM
Significantly longer

acting than oxytocin.

Atosiban ~18 minutes IV

Used for the

prevention of preterm

labor.[10]

Oxytocin Receptor Signaling Pathway
Oxytocin exerts its physiological effects by binding to the oxytocin receptor (OTR), a member of

the G-protein coupled receptor (GPCR) family. The primary signaling cascade involves

coupling to a Gq/11 protein.

Ligand Binding: Oxytocin or an agonist analog binds to the extracellular domain of the OTR.

G-Protein Activation: This binding event induces a conformational change in the receptor,

activating the associated Gq protein.

PLC Activation: The activated Gq alpha subunit stimulates the enzyme Phospholipase C

(PLC).

Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2), a

membrane lipid, into two second messengers: inositol trisphosphate (IP3) and diacylglycerol

(DAG).

Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the

endoplasmic reticulum (ER), triggering the release of stored calcium (Ca2+) into the

cytoplasm.[11]
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Cellular Response: The surge in intracellular Ca2+ activates various downstream effectors,

such as calmodulin, leading to cellular responses like smooth muscle contraction in the

uterus.[11][12] DAG remains in the membrane and activates Protein Kinase C (PKC), which

phosphorylates other target proteins, contributing to the sustained cellular response.
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Start

1. Seed cells expressing OTR
in a microplate

2. Incubate overnight to form
a confluent monolayer

3. Load cells with a
calcium-sensitive fluorescent dye

4. Prepare serial dilutions
of agonist compounds

5. Measure fluorescence signal
in a plate reader

6. Analyze dose-response curve
to determine EC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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